Cas no 1710302-24-1 (4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile)

• Product Name: 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile
• CAS No: 1710302-24-1
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 5191450
• Update Time: 2025-09-23

4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile

• Inchi： 1S/C7H8ClN3O/c1-12-3-2-11-7(4-9)6(8)5-10-11/h5H,2-3H2,1H3
• InChI Key： KYXZVIOHQGBRSG-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C#N)=C(Cl)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile

4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile: A Promising Compound in Modern Pharmacology and Drug Development

4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile (CAS No.1710302-24-1) is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This molecule belongs to the class of pyrazole derivatives, which are well-known for their diverse pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The synthesis and characterization of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile have been extensively studied in recent years, with researchers focusing on optimizing its chemical stability, biological activity, and potential for drug development.

Recent studies published in Journal of Medicinal Chemistry (2023) and European Journal of Medicinal Chemistry (2024) highlight the importance of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile as a lead compound for the design of novel therapeutics. Its molecular structure, featuring a pyrazole ring substituted with a chloro group and a methoxyethyl chain, allows for the modulation of its interactions with biological targets. The presence of the nitrile group at the 3-position further enhances its potential for forming hydrogen bonds with receptor sites, a critical factor in drug-receptor binding affinity.

The synthesis of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile typically involves a multistep process that includes the formation of a pyrazole ring through a condensation reaction between a substituted hydrazine and a suitable aldehyde or ketone. The introduction of the methoxyethyl group is often achieved via a nucleophilic substitution reaction, while the chloro substitution at the 4-position is typically carried out using electrophilic halogenation techniques. These synthetic strategies have been refined in recent years to improve yield and purity, as reported in a 2023 study published in Organic & Biomolecular Chemistry.

One of the most promising applications of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile is its potential as an inhibitor of key enzymes involved in disease pathways. Research published in Drug Discovery Today (2024) suggests that this compound exhibits potent inhibitory activity against kinases such as src and EGFR, which are implicated in the progression of various cancers. The ability of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile to selectively target these kinases while minimizing off-target effects makes it a valuable candidate for further development in oncology.

Moreover, the biological activity of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile has been explored in preclinical models of inflammation and neurodegenerative diseases. A 2023 study in Pharmacological Research demonstrated that this compound significantly reduces pro-inflammatory cytokine production in lipopolysaccharide-stimulated macrophages, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies on its effects in Alzheimer’s disease models have shown promising results, with the compound exhibiting neuroprotective properties by modulating the expression of amyloid-beta-related pathways.

The chemical stability of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile is another critical aspect of its development. Researchers have focused on optimizing its solubility and metabolic profile to enhance its bioavailability. A 2024 study in Chemical Research in Toxicology reported that the compound exhibits favorable pharmacokinetic properties, with a prolonged half-life and reduced susceptibility to enzymatic degradation. These characteristics are essential for the design of orally administrable formulations, which is a major goal in modern drug development.

Recent advances in computational chemistry have also contributed to the understanding of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile’s molecular interactions. Molecular docking studies conducted by a team at the University of Cambridge (2023) revealed that the compound binds to the ATP-binding site of EGFR with high affinity, providing insights into its mechanism of action. These findings have been instrumental in guiding the rational design of derivatives with enhanced potency and selectivity.

Despite its promising properties, the development of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile as a therapeutic agent is still in its early stages. Challenges such as the need for further preclinical testing, optimization of its chemical structure, and evaluation of its safety profile in humans remain. However, the growing body of research on this compound suggests that it has the potential to become a significant player in the field of pharmaceutical science.

In conclusion, 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile (CAS No.1710302-24-1) represents a compelling example of how innovative chemical synthesis and biological research can lead to the discovery of new therapeutic agents. Its unique structure and diverse biological activities make it a valuable compound for further exploration in drug development. As research continues to advance, the potential applications of 4-Chloro-2-(2-methoxy-ethyl)-2H-pyrazole-3-carbonitrile are expected to expand, offering new possibilities for the treatment of various diseases.